Cas no 38473-18-6 (flavipucine)

• Product Name: flavipucine
• CAS No: 38473-18-6
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 923539
• PubChem ID: 161964
• Update Time: 2025-04-19

flavipucine Chemical and Physical Properties

Names and Identifiers

• flavipucine
• CHEMBL62236
• 38473-18-6
• (2R,3R)-6-methyl-2-(3-methylbutanoyl)-1-oxa-7-azaspiro[2.5]oct-5-ene-4,8-dione
• SCHEMBL2395608
• InChI=1/C12H15NO4/c1-6(2)4-8(14)10-12(17-10)9(15)5-7(3)13-11(12)16/h5-6,10H,4H2,1-3H3,(H,13,16)
• CHEMBL66884
• DWCXXICTUDDKTB-UHFFFAOYSA-
• (2R)-6-methyl-2-(3-methylbutanoyl)-1-oxa-7-azaspiro[2.5]oct-5-ene-4,8-dione
• DTXSID90959351
• 6-Methyl-2-(3-methyl-1-oxobutyl)-1-oxa-5-azaspiro(2.5)oct-6-ene-4,8-dione
• 4-Hydroxy-6-methyl-2-(3-methylbutanoyl)-1-oxa-5-azaspiro[2.5]octa-4,6-dien-8-one

• Inchi： 1S/C12H15NO4/c1-6(2)4-8(14)10-12(17-10)9(15)5-7(3)13-11(12)16/h5-6,10H,4H2,1-3H3,(H,13,16)/t10-,12-/m0/s1
• InChI Key： DWCXXICTUDDKTB-JQWIXIFHSA-N
• SMILES： O1[C@@H](C(CC(C)C)=O)[C@@]21C(C=C(C)NC2=O)=O

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 471.2°C at 760 mmHg
• Flash Point: 238.8°C
• Refractive Index: 1.534
• PSA: 75.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Tetrahydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Tetrahydropyridines